BARIUM BOROTUNGSTATE

• CAS No.: 1303-79-3
• Molecular Formula: C18H20N2O6.C10H15NO

Description

Barium borotungstate (chemical formula: BaB₂O₄, also referred to as barium diborate or BBO) is an inorganic compound notable for its optical and thermal stability properties. It crystallizes in a non-centrosymmetric structure, making it valuable for nonlinear optical applications, including frequency doubling and optical parametric oscillation . The compound typically forms light yellow, transparent crystals with a high luster, though exposure to water can cause surface opacity . Industrially, it is synthesized via reactions involving sodium tungstate, boric acid, and barium chloride under controlled conditions . Its unique combination of boron and tungsten oxides with barium contributes to exceptional thermal resistance and low solubility in aqueous environments, distinguishing it from simpler borates or tungstates.

Preparation Methods

Synthetic Routes and Reaction Conditions: Barium borotungstate can be synthesized through several methods, including hydrothermal synthesis and solid-phase synthesis. One common method involves the reaction of barium nitrate with sodium tungstate and boric acid under controlled conditions. The reaction is typically carried out at elevated temperatures to ensure complete formation of the compound .

Industrial Production Methods: In industrial settings, this compound is often produced using a melt technology approach. This involves the thermal treatment of a stoichiometric mixture of barium nitrate, sodium tungstate, and boric acid at around 600°C for 40-50 minutes. The resulting product is then leached and isolated to obtain pure this compound .

Chemical Reactions Analysis

Types of Reactions: Barium borotungstate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the presence of tungsten and boron in the compound, which can act as electron donors or acceptors.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized using strong oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions often involve the replacement of barium ions with other metal ions, facilitated by reagents like ammonium salts.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher oxidation state tungsten compounds, while reduction can produce lower oxidation state tungsten species .

Scientific Research Applications

Barium borotungstate has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in various organic reactions, including oxidative dimerization of amines.

Biology: The compound’s unique properties make it useful in studying biological processes and interactions at the molecular level.

Medicine: this compound is explored for its potential in medical imaging and diagnostic applications due to its ability to absorb X-rays.

Industry: It is employed in the production of advanced materials, including ceramics and electronic components, due to its high thermal stability and unique electronic properties.

Mechanism of Action

The mechanism of action of barium borotungstate involves its ability to undergo redox reactions, which can influence various chemical processes. The compound’s tungsten atoms can participate in electron transfer reactions, making it an effective catalyst. Additionally, the boron atoms can stabilize the structure and enhance the compound’s reactivity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Barium borotungstate shares functional and structural similarities with several borate and tungstate compounds. Below is a detailed comparison based on chemical properties, applications, and research findings:

Barium Metaborate (Ba(BO₂)₂)

• Structural Differences : Unlike this compound, barium metaborate lacks tungsten, consisting of barium ions bonded to metaborate (BO₂⁻) groups.
• Applications: Primarily used as a flame retardant in polymers and coatings due to its ability to release boron oxide, which forms a protective glassy layer at high temperatures . This compound, in contrast, is favored in optics for its nonlinear properties.
• Thermal Stability : Both compounds exhibit high thermal stability, but barium metaborate decomposes at lower temperatures (~900°C) compared to this compound (>1200°C) .
• Toxicity : Barium metaborate is classified as hazardous (H302-H332) due to barium’s toxicity, whereas this compound’s low solubility reduces acute toxicity risks .

Zinc Borate (4ZnO·B₂O₃·H₂O)

• Functional Similarity : Both act as flame retardants, but zinc borate releases water vapor and boron oxide during combustion, making it effective in halogen-free systems .
• Optical Properties: Zinc borate lacks the nonlinear optical capabilities of this compound.
• Cost and Synthesis : Zinc borate is cheaper to produce but less thermally stable, decomposing at ~300°C .

Barium Tungstate (BaWO₄)

• Structural Composition : Contains tungsten but lacks boron, resulting in a tetragonal crystal structure.
• Applications : Used in X-ray shielding and luminescent materials due to its high density (5.04 g/cm³) and scintillation properties . This compound’s lower density (~3.8 g/cm³) limits its use in radiation shielding but enhances its optical utility.
• Solubility : Barium tungstate is sparingly soluble in water, similar to this compound .

Borax (Na₂B₄O₇·10H₂O)

• Functionality : A common boron source in fire retardants and detergents. Unlike this compound, borax is highly water-soluble and unsuitable for high-temperature optical applications .
• Thermal Behavior : Dehydrates at 75°C, forming anhydrous borax, which melts at 743°C—far lower than this compound’s stability threshold .

Data Tables

Table 1: Comparative Properties of this compound and Similar Compounds

Property	This compound	Barium Metaborate	Zinc Borate	Barium Tungstate	Borax
Formula	BaB₂O₄	Ba(BO₂)₂	4ZnO·B₂O₃·H₂O	BaWO₄	Na₂B₄O₇·10H₂O
Density (g/cm³)	~3.8	3.3	2.8	5.04	1.7
Decomposition Temp.	>1200°C	~900°C	~300°C	>1000°C	743°C
Primary Use	Nonlinear optics	Flame retardant	Flame retardant	Radiation shielding	Detergents
Water Solubility	Low	Low	Insoluble	Low	High
Hazard Profile	Low toxicity	H302-H332	Non-toxic	H302-H332	H360-H319

Sources:

Research Findings and Industrial Relevance

Recent studies highlight this compound’s superiority in optical applications. For instance, its use in laser systems enables efficient frequency doubling due to a wide transparency range (190–3500 nm) . In contrast, barium metaborate and zinc borate dominate fire safety markets, with the former reducing epoxy resin flammability by 40% in intumescent coatings . Barium tungstate’s role in medical imaging is growing, but its higher density and cost limit scalability compared to this compound .